Cas no 295-02-3 (Cyclotridecane)

Cyclotridecane structure
Cyclotridecane structure
Product name:Cyclotridecane
CAS No:295-02-3
MF:C13H26
MW:182.345544338226
CID:285010
PubChem ID:136145

Cyclotridecane Chemical and Physical Properties

Names and Identifiers

    • Cyclotridecane
    • AC1L37UI
    • AC1Q1I2J
    • AG-E-96147
    • AR-1I3402
    • CTK1A6921
    • FT-0693191
    • KB-49498
    • InChI=1/C13H26/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1-13H
    • DTXSID50183695
    • NS00096087
    • Q7485801
    • UEVXKGPJXXDGCX-UHFFFAOYSA-N
    • 295-02-3
    • AKOS006274360
    • Inchi: InChI=1S/C13H26/c1-2-4-6-8-10-12-13-11-9-7-5-3-1/h1-13H2
    • InChI Key: UEVXKGPJXXDGCX-UHFFFAOYSA-N
    • SMILES: C1CCCCCCCCCCCC1

Computed Properties

  • Exact Mass: 182.20300
  • Monoisotopic Mass: 182.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8590
  • Melting Point: 24.9°C
  • Boiling Point: 250.78°C (rough estimate)
  • Refractive Index: 1.4750
  • PSA: 0.00000
  • LogP: 5.07130

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